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Compound of Interest

Compound Name: Chrysoidine R

Cat. No.: B1220201

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chrysoidine R, also known as Basic Orange 2, is a basic cationic dye frequently employed as
a biological stain in microscopy.[1] Its characteristic brownish-red or reddish-orange hue
provides contrast to various cellular components.[1] As a cationic dye, Chrysoidine R binds to
negatively charged molecules within cells, such as nucleic acids, making it a useful tool for
visualizing cellular structures. This document provides detailed application notes and protocols
for the preparation of Chrysoidine R staining solutions for use in various microscopy
applications.

Chemical Properties

A thorough understanding of the chemical properties of Chrysoidine R is essential for the
successful preparation of stable and effective staining solutions.
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Property Value Reference
Synonyms Basic Orange 2, C.I. 11320 [1]
Molecular Formula C13H1sN4Cl [2]
Molecular Weight 262.74 g/mol [2]

Brownish-red to reddish-
Appearance [1]
orange powder

Melting Point 235 °C (decomposes)

Solubility in Water (15 °C) 5.5 g/100 mL

Solubility in Absolute Ethanol

4.75 g/100 mL
(15 °C)

Store in a cool, dry place away
Storage ) )
from direct sunlight.

Applications in Microscopy

Chrysoidine R is a versatile stain with several applications in microscopy, including:

« Vital Staining: Due to its ability to penetrate living cells, it can be used for the observation of
live specimens.

o Counterstaining: In histological preparations, it can be used to provide a contrasting color to
the primary stain, aiding in the differentiation of cellular structures.

o Bacterial Staining: As a basic dye, it effectively stains bacterial cells, facilitating their
visualization and morphological characterization.

Experimental Protocols

The following protocols provide a general framework for the preparation of aqueous and
alcoholic Chrysoidine R staining solutions. It is recommended to start with these general
guidelines and optimize the concentrations and procedures for specific applications and
sample types.
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Protocol 1: Preparation of Aqueous Chrysoidine R
Staining Solution (1% wl/v)

This protocol is suitable for general-purpose staining of bacteria and as a simple counterstain.

Materials:

Chrysoidine R powder

¢ Distilled or deionized water

o Glacial acetic acid (optional, to aid dissolution)

e Volumetric flask (100 mL)

e Magnetic stirrer and stir bar

» Weighing paper/boat

e Spatula

 Filter paper (e.g., Whatman No. 1)

e Funnel

Storage bottle (amber glass)

Procedure:

e Weighing: Accurately weigh 1.0 g of Chrysoidine R powder.

» Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 70 mL of
distilled water.

e Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the
solution until the dye is completely dissolved. Gentle heating (e.g., in a 40-50 °C water bath)
may be applied to facilitate dissolution.
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 Acidification (Optional): If the dye does not dissolve completely, add a few drops of glacial
acetic acid to the solution while stirring. This can help to increase the solubility of the basic
dye.

e Volume Adjustment: Once the dye is fully dissolved, allow the solution to cool to room
temperature. Then, add distilled water to bring the final volume to 100 mL.

« Filtration: Filter the solution through filter paper to remove any undissolved patrticles or
impurities.

o Storage: Transfer the filtered solution to a clearly labeled amber glass bottle and store it at
room temperature, protected from light. The solution is typically stable for several months.

Protocol 2: Preparation of Alcoholic Chrysoidine R
Staining Solution (0.5% wi/v)

Alcoholic solutions can provide faster staining and are often used in histological procedures.

Materials:

Chrysoidine R powder

o Ethanol (95% or absolute)

¢ Distilled or deionized water

¢ Volumetric flask (100 mL)

o Magnetic stirrer and stir bar

» Weighing paper/boat

e Spatula

o Filter paper (e.g., Whatman No. 1)

e Funnel
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o Storage bottle (amber glass)

Procedure:

Weighing: Accurately weigh 0.5 g of Chrysoidine R powder.

o Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 80 mL of
95% ethanol.

e Mixing: Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the dye is
completely dissolved.

e Volume Adjustment: Once dissolved, add 95% ethanol to bring the final volume to 100 mL.
« Filtration: Filter the solution through filter paper to remove any undissolved particles.

o Storage: Store the filtered solution in a tightly sealed and clearly labeled amber glass bottle
at room temperature.

Workflow for Staining Solution Preparation

The following diagram illustrates the general workflow for preparing a Chrysoidine R staining
solution.
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Caption: General workflow for preparing Chrysoidine R staining solutions.

Safety Precautions

Chrysoidine R is a chemical dye and should be handled with appropriate safety precautions.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1220201?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220201?utm_src=pdf-body
https://www.benchchem.com/product/b1220201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Handle the powder in a well-ventilated area or under a fume hood to avoid inhalation.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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